1-Morpholino-2,2-diphenylethanone

• IUPAC Name: 1-morpholin-4-yl-2,2-diphenylethanone
• InChI: InChI=1S/C18H19NO2/c20-18(19-11-13-21-14-12-19)17(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-10,17H,11-14H2
• InChI Key: KFZINGYUDPKBKR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C18H19NO2
• DSSTOX Substance ID: DTXSID80281734
• Molecular Weight: 281.3 g/mol
• CAS RN: 14135-68-3

Description

1-Morpholino-2,2-diphenylethanone is a chemical compound with the molecular formula C18H19NO2. It has a molecular weight of 281.3 g/mol. It is also known by other synonyms such as 1-Morpholino-2,2-diphenylethan-1-one and 1-(4-Morpholinyl)-2,2-diphenylethanone.

Synthesis Analysis

The synthesis of morpholines and their carbonyl-containing analogs has been achieved from 1,2-amino alcohols, aziridines, epoxides, and related compounds. A simple and efficient method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides.

Molecular Structure Analysis

Morpholine, a typical six-membered aliphatic heterocyclic compound, contains DNA bases attached to a backbone of methylenemorpholine rings linked through phosphorodiamidate groups. Morpholines block access of other molecules to small (~25 base) specific sequences of the base-pairing surfaces of ribonucleic acid (RNA).

Scientific Research Applications

Cyclization Reactions

The compound 2-imino-1,2-diphenylethanone, which is closely related to 1-morpholino-2,2-diphenylethanone, demonstrates significant potential in cyclization reactions. Mehrotra, Singh, and Roy (1985) found that this compound can form 4-oxazoline-2-thiones and 2-ones through reactions involving sodium in ether and subsequent addition of carbon disulfide or ethyl chloroformate. This indicates its utility in synthesizing complex organic structures like oxazolines, oxazocines, and oxazonines (Mehrotra, Singh, & Roy, 1985).

Enamine Synthesis

Broekhof et al. (1984) described the use of the Horner-Wittig reagents, which include morpholino-alkyl derivatives, in the synthesis of enamines from aldehydes. This process demonstrates the conversion of aldehydes into enamines of homologous ketones, further showcasing the compound's role in complex organic synthesis and enamine formation (Broekhof et al., 1984).

Structural Analysis and Crystallography

Sudha et al. (1995) explored the crystal structure of a molecule containing a morpholine ring and two phenyl rings, which indicates the relevance of morpholino compounds in crystallography and structural analysis. This research provides insights into the molecular conformation and intermolecular interactions in such compounds (Sudha et al., 1995).

Synthesis of Novel Organic Compounds

Helal et al. (2015) demonstrated the interaction of 1-(4-morpholinophenyl)ethanone with malononitrile to synthesize new thiophene derivatives, indicating the role of morpholino compounds in the creation of novel organic structures with potential pharmaceutical applications (Helal et al., 2015).

Chemical Reactions and Compound Formation

Research by Ikehara and Otsuka (1963) on the synthesis of P-diphenyl P'-morpholino pyrophosphorochloridate from morpholino phosphorochloridate highlights the use of morpholino compounds in complex chemical reactions and the formation of new compounds with potential applications in biochemistry and pharmaceuticals (Ikehara & Otsuka, 1963).